Cas no 477860-38-1 (4-Chloro-2-(3,3-dimethyl-2-oxobutyl)-5-(dimethylamino)-2,3-dihydropyridazin-3-one)

• Product Name: 4-Chloro-2-(3,3-dimethyl-2-oxobutyl)-5-(dimethylamino)-2,3-dihydropyridazin-3-one
• CAS No: 477860-38-1
• MF: C₁₂H₁₈ClN₃O₂
• MW: 271.743221759796
• CID: 5714390
• PubChem ID: 1490411
• Update Time: 2025-06-24

4-Chloro-2-(3,3-dimethyl-2-oxobutyl)-5-(dimethylamino)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(3,3-dimethyl-2-oxobutyl)-5-(dimethylamino)-2,3-dihydropyridazin-3-one
• 4-chloro-5-(dimethylamino)-2-(3,3-dimethyl-2-oxobutyl)-3(2H)-pyridazinone
• 12N-361S
• 4-chloro-5-(dimethylamino)-2-(3,3-dimethyl-2-oxobutyl)pyridazin-3-one
• Oprea1_615069
• 477860-38-1
• AKOS005081061
• 3(2H)-Pyridazinone, 4-chloro-5-(dimethylamino)-2-(3,3-dimethyl-2-oxobutyl)-
• 4-Chloro-2-(3,3-dimethyl-2-oxobutyl)-5-(dimethylamino)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C12H18ClN3O2/c1-12(2,3)9(17)7-16-11(18)10(13)8(6-14-16)15(4)5/h6H,7H2,1-5H3
• InChI Key： AMIANCWEGZHJIO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)CC(C(C)(C)C)=O)N(C)C

Computed Properties

• Exact Mass: 271.109
• Monoisotopic Mass: 271.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 331.3±52.0 °C(Predicted)
• pka: 1.45±0.20(Predicted)

Additional information on 4-Chloro-2-(3,3-dimethyl-2-oxobutyl)-5-(dimethylamino)-2,3-dihydropyridazin-3-one

Introduction to 4-Chloro-2-(3,3-dimethyl-2-oxobutyl)-5-(dimethylamino)-2,3-dihydropyridazin-3-one (CAS No. 477860-38-1) and Its Emerging Applications in Chemical Biology

The compound 4-Chloro-2-(3,3-dimethyl-2-oxobutyl)-5-(dimethylamino)-2,3-dihydropyridazin-3-one, identified by its CAS number 477860-38-1, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into biological pathways. The presence of multiple functional groups, including a chloro substituent, an N,N-dimethylamino moiety, and a dimethylbutyl side chain, contributes to its diverse reactivity and biological significance.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. The dihydropyridazinone core is particularly noteworthy, as it has been implicated in various pharmacological interactions. Researchers have demonstrated that this scaffold can modulate enzyme activity and receptor binding, making it a promising candidate for developing novel therapeutics. For instance, preliminary investigations suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are pivotal in regulating cellular processes such as proliferation and apoptosis.

The chloro substituent at the 4-position of the pyridazine ring introduces electrophilic characteristics to the molecule, enabling further functionalization through nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where selective modifications can lead to enhanced binding affinity and improved pharmacokinetic profiles. Additionally, the N,N-dimethylamino group contributes to the compound's basicity, allowing for interactions with acidic residues in biological targets. Such interactions are often critical for achieving high efficacy in drug design.

In the context of modern drug development, the integration of computational chemistry and high-throughput screening has accelerated the discovery of bioactive molecules. The structural features of 4-Chloro-2-(3,3-dimethyl-2-oxobutyl)-5-(dimethylamino)-2,3-dihydropyridazin-3-one (CAS No. 477860-38-1) align well with current trends in molecular design. For example, virtual screening algorithms have been employed to identify potential binding pockets in target proteins, facilitating the optimization of this compound into a lead candidate. Such approaches leverage advanced computational techniques to predict molecular interactions with unprecedented precision.

Moreover, the dimethylbutyl side chain at the 2-position adds steric bulk to the molecule, which can be strategically employed to improve solubility and reduce metabolic clearance. This modification is particularly relevant in designing orally bioavailable drugs that exhibit prolonged circulation times. The ability to fine-tune such structural elements underscores the compound's potential as a building block for next-generation therapeutics.

Emerging research also explores the compound's role in modulating inflammatory pathways. The pyridazine core has been associated with anti-inflammatory properties in several natural products and synthetic analogs. By leveraging this scaffold, scientists aim to develop novel agents that can selectively inhibit key pro-inflammatory cytokines without eliciting off-target effects. This aligns with global efforts to address chronic inflammatory disorders through targeted molecular interventions.

The synthesis of 4-Chloro-2-(3,3-dimethyl-2-oxobutyl)-5-(dimethylamino)-2,3-dihydropyridazin-3-one (CAS No. 477860-38-1) presents an interesting challenge due to its complex structural motif. Multistep synthetic routes involving condensation reactions between appropriate precursors have been reported by leading research groups. These methodologies often incorporate protecting group strategies to ensure regioselective functionalization at multiple sites within the molecule. Advances in synthetic chemistry have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In conclusion, 4-Chloro-2-(3,3-dimethyl-2-oxobutyl)-5-(dimethylamino)-2,3-dihydropyridazin-3-one represents a compelling example of how structural complexity can be harnessed for therapeutic benefit. Its unique combination of functional groups and its alignment with current drug discovery paradigms position it as a valuable asset in chemical biology research. As further studies elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to contribute significantly to advancements in medicine and biotechnology.